Cas no 332032-05-0 (1H-Azepine, hexahydro-1-(trifluoroacetyl)- (9CI))

1H-Azepine, hexahydro-1-(trifluoroacetyl)- (9CI) structure
332032-05-0 structure
Product Name:1H-Azepine, hexahydro-1-(trifluoroacetyl)- (9CI)
CAS No:332032-05-0
MF:C8H12F3NO
MW:195.182192802429
CID:301793
PubChem ID:4570266
Update Time:2025-04-19

1H-Azepine, hexahydro-1-(trifluoroacetyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine, hexahydro-1-(trifluoroacetyl)- (9CI)
    • 1-(azepan-1-yl)-2,2,2-trifluoroethanone
    • Ethanone,2,2,2-trifluoro-1-(hexahydro-1H-azepin-1-yl)-
    • 1-(1-Azepanyl)-2,2,2-Trifluoroethanone
    • DTXSID60404363
    • 332032-05-0
    • AKOS003791932
    • Inchi: 1S/C8H12F3NO/c9-8(10,11)7(13)12-5-3-1-2-4-6-12/h1-6H2
    • InChI Key: PASCSRGWXZOIMI-UHFFFAOYSA-N
    • SMILES: FC(C(N1CCCCCC1)=O)(F)F

Computed Properties

  • Exact Mass: 195.08716
  • Monoisotopic Mass: 195.08709849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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